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Compound of Interest

Compound Name: FPH2
Cat. No.: B15575874
Get Quote
\ J

Essential Safety and Handling Guide for FPH2

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of FPH2 (also known as BRD-9424) in a laboratory setting. The
information is intended for researchers, scientists, and drug development professionals to
ensure the safe and effective use of this compound.

Chemical Information:
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Identifier Value
Name FPH2 /| BRD-9424
CAS Number 957485-64-2[1][2]

Molecular Formula

C14H16CIN502S[1]

A small molecule and member of the thiourea

Description class that induces the proliferation of primary
human hepatocytes in vitro.[3]

Appearance White to beige powder.[1][3]

Solubility Soluble in DMSO.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling FPH2 to minimize

exposure and ensure personal safety.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Must be inspected prior to use.
Use proper glove removal
technique to avoid skin
contact. Dispose of

contaminated gloves after use.

[4]

Eye Protection

Safety glasses with side

shields or goggles

Skin and Body Protection

Laboratory coat, long-sleeved

clothing

Wear impervious clothing. The
type of protective equipment

must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[4]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

Avoid formation of dust and
aerosols. Provide appropriate
exhaust ventilation at places

where dust is formed.[4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of

FPH2 and the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[4]
Avoid the formation of dust and aerosols.[4]
Obtain special instructions before use.[4]

Ensure adequate ventilation at all times.[4]
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Storage:
» Store in a tightly sealed container in a dry, well-ventilated place.
 Recommended storage is in a freezer at -20°C.[3]

Disposal Plan

All waste materials contaminated with FPH2 must be handled and disposed of in accordance
with local, state, and federal regulations for chemical waste.

Procedure:

o Collect Waste: Place all contaminated disposables (e.g., gloves, pipette tips, vials) into a
designated, sealed, and clearly labeled hazardous waste container.

o Labeling: The waste container must be labeled with the chemical name "FPH2" and the
appropriate hazard symbols.

o Disposal: Arrange for pickup and disposal by a licensed chemical waste management
company. Do not dispose of FPH2 down the drain or in regular trash.

Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.
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Incident

First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Never give anything by mouth to an

Ingestion unconscious person. Rinse mouth with water.
Consult a physician.[4]
Use personal protective equipment. Avoid dust
Spil formation. Evacuate personnel to safe areas.
pi

Sweep up and shovel into a suitable container
for disposal. Avoid breathing dust.[4]

Experimental Workflow

The following diagram illustrates a general workflow for a typical in vitro experiment using

FPH2 with primary human hepatocytes.
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General Experimental Workflow for FPH2
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FPH2 Safety and Handling Logic

Planning Phase

. In Case of Exposure .
Conduct Risk Assessment (Skin, Eyes, Inhalation) In Case of Spill
Review Safety Data Sheet (SDS) Follow First-Aid Procedures Follow Spill Response Procedures

Select Appropriate PPE

Executign Phase

Don Personal Protective Equipment

:

Handle FPH2 in Ventilated Area

Post-Execution Phase

Dispose of Contaminated Waste
in Labeled Hazardous Container

:

Clean and Decontaminate Work Area

:

Doff and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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